4-Chloro-6-methyl-2-(2-trifluoromethyl-phenyl)-pyrimidine

• CAS No.: 404827-82-3
• Molecular Formula: C12H8ClF3N2
• Molecular Weight: 272.65 g/mol
• IUPAC Name: 4-chloro-6-methyl-2-[2-(trifluoromethyl)phenyl]pyrimidine
• InChI: InChI=1S/C12H8ClF3N2/c1-7-6-10(13)18-11(17-7)8-4-2-3-5-9(8)12(14,15)16/h2-6H,1H3
• InChI Key: VCWQCYKENKXYPV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)C2=CC=CC=C2C(F)(F)F)Cl

Description

4-Chloro-6-methyl-2-(2-trifluoromethyl-phenyl)-pyrimidine is a useful research compound. Its molecular formula is C12H8ClF3N2 and its molecular weight is 272.65 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 6-methyl-2-(2-trifluoromethyl-phenyl)-3H-pyrimidin-4-one (10.7 g, 41.9 mmol) in phosphorous oxychloride (39 mL, 419 mmol) was treated with tri-n-propylamine (16 mL, 83.9 mmol) and refluxed at 110-120° C. for 1 hours. The solvent was evaporated, azeotroped three times with toluene, then dried in vacuo. The residue was taken up in ethyl acetate, washed sequentially with 1 N sodium hydroxide, water and brine, then dried over sodium sulfate and concentrated. Purification by flash chromatography [SiO2, ethyl acetate:hexanes (1:9)] provided the title compound (9.61 g, 84% yield) as an orange oil.